N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylthio)benzamide
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Overview
Description
N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylthio)benzamide is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Pyrazole derivatives have been explored for their potential biological applications, particularly in the realm of medicinal chemistry. A notable example is the synthesis and biological evaluation of different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, which have shown potential applications due to their ability to bind nucleotide protein targets. These compounds were screened against various human recombinant alkaline phosphatases and ecto-5′-nucleotidases, indicating their potential for further applications in drug discovery (Saeed et al., 2015). Another research avenue involves the development of benzamide-based 5-aminopyrazoles, which have been prepared through a novel synthesis route and tested for their antiavian influenza virus activity, showcasing significant antiviral activities against H5N1 (Hebishy et al., 2020).
Antiproliferative and Autophagy Modulation
The exploration of N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides has revealed compounds with submicromolar antiproliferative activity and the ability to modulate mTORC1 activity and autophagy, suggesting a new class of autophagy modulators with potent anticancer activity (Ai et al., 2017).
Antimicrobial and Antioxidant Activities
A series of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide was synthesized and tested for antimicrobial and antioxidant activity, showing promising results against various microorganisms and indicating good radical scavenging and ferrous ion chelating activity (Sindhe et al., 2016).
Safety and Hazards
- Hazard Classification : N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylthio)benzamide is classified as an eye irritant (Category 2) and a skin irritant (Category 2) . It may also cause specific target organ toxicity (STOT) to the respiratory system (Category 3) .
- Storage : Store the compound as a combustible solid (Storage Class Code 11) .
- Personal Protective Equipment : When handling, use appropriate personal protective equipment, including dust masks (type N95) , eyeshields, and gloves .
Properties
IUPAC Name |
N-(2,5-dimethylpyrazol-3-yl)-3-ethylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c1-4-19-12-7-5-6-11(9-12)14(18)15-13-8-10(2)16-17(13)3/h5-9H,4H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCKPSKYPOYFSTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC(=C1)C(=O)NC2=CC(=NN2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.